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Solubility Data and Solution Preparation

The table below summarizes the quantitative solubility data for (3S,5R)-Fluvastatin sodium:

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Temperature Source

DMSO 50 mg/mL 115.35 mM 25°C / 37°C [1] [2]

Water 10 - 18 mg/mL 23.07 - 41.52 mM 25°C [2] [3]

30% PG, 5% Tween 80,
65% D5W

~30 mg/mL ~69.21 mM 25°C [3]

Here is a standard protocol for preparing a 50 mg/mL stock solution in DMSO:

Weighing: Tare a clean microcentrifuge tube. Accurately weigh 50 mg of (3S,5R)-Fluvastatin
sodium powder [1].

Dissolution: Add 1 mL of anhydrous, spectrophotometric grade DMSO to the tube. Cap the tube
tightly.

Mixing: Vortex or sonicate the mixture for several minutes until a clear solution is obtained. The
compound should dissolve completely at this concentration [1] [2].

Aliquoting: To prevent repeated freeze-thaw cycles, immediately aliquot the stock solution into
single-use vials.
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Storage: Store the aliquots at -20°C or -80°C in a sealed container to protect from moisture [1].

Under these conditions, the stock solution is typically stable for several months.

Experimental Workflow for In Vitro Assays

The following diagram outlines a general experimental workflow, from stock solution preparation to cellular

application, which you can adapt for your specific research on (3S,5R)-Fluvastatin sodium.
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Hygroscopic DMSO: Always use newly opened, anhydrous DMSO for preparing stock solutions.

Hygroscopic DMSO can absorb water from the atmosphere, which may affect the solubility and long-
term stability of the compound [1] [2].

In Vitro Dilution: When adding the DMSO stock solution to aqueous cell culture media, the final
concentration of DMSO should generally be kept below 0.1-0.5% (v/v) to minimize cytotoxic effects

on cells [2] [3].
Biological Activity: (3S,5R)-Fluvastatin sodium is the active enantiomer of Fluvastatin and acts as

a potent, competitive inhibitor of HMG-CoA reductase, with an IC₅₀ value of 8 nM in a cell-free assay
[1]. Beyond its primary use in cholesterol research, it has been shown to protect vascular smooth

muscle cells against oxidative stress via the Nrf2-dependent antioxidant pathway [1] [2].

HMGCR Inhibition Signaling Pathway

To contextualize its mechanism of action, the diagram below illustrates the key signaling pathway through

which (3S,5R)-Fluvastatin sodium exerts its effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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